molecular formula C9H12N2O3S B8330839 2-(4-Hydroxy-piperidin-1-yl)-thiazole-4-carboxylic acid

2-(4-Hydroxy-piperidin-1-yl)-thiazole-4-carboxylic acid

Cat. No.: B8330839
M. Wt: 228.27 g/mol
InChI Key: NWGGOBKNPWXKON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Hydroxy-piperidin-1-yl)-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H12N2O3S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O3S

Molecular Weight

228.27 g/mol

IUPAC Name

2-(4-hydroxypiperidin-1-yl)-1,3-thiazole-4-carboxylic acid

InChI

InChI=1S/C9H12N2O3S/c12-6-1-3-11(4-2-6)9-10-7(5-15-9)8(13)14/h5-6,12H,1-4H2,(H,13,14)

InChI Key

NWGGOBKNPWXKON-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1O)C2=NC(=CS2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 2-(4-hydroxy-piperidin-1-yl)-thiazole-4-carboxylic acid ethyl ester mixture from step a was dissolved in MeOH (10 mL). To this was added NaOH (2 M, 5.00 mL). The reaction mixture was stirred overnight, then diluted 1M NaHSO4 (30 mL). This solution was extracted with EtOAc (3×50 mL), and the combined organic layers were dried over Na2SO4, filtered, and concentrated to give the product (433 mg, 1.90 mmol, 90%) as a white solid.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Three
Yield
90%

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